Cas no 1806816-88-5 (6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol)

• Product Name: 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol
• CAS No: 1806816-88-5
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 4851300
• Update Time: 2025-07-02

6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol

• Inchi： 1S/C9H11F2NO3/c1-14-7-3-5(9(10)11)12-6(4-13)8(7)15-2/h3,9,13H,4H2,1-2H3
• InChI Key： BLVQKVBRBQGXCU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CO)=N1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6

Additional information on 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol

Introduction to 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol (CAS No. 1806816-88-5)

6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1806816-88-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with a difluoromethyl group, two methoxy groups, and a hydroxymethyl moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of molecules, a crucial factor in drug design for improving bioavailability and prolonging efficacy. Additionally, the methoxy substituents contribute to electronic modulation and potential interactions with biological targets, while the hydroxymethyl group provides a site for further functionalization, enabling diverse synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The compound 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol has emerged as a promising scaffold for drug discovery programs targeting various diseases. Its structural motif is reminiscent of several known bioactive agents, suggesting that it may exhibit similar or even enhanced pharmacological properties.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of functional groups allows for facile modifications through nucleophilic substitution, condensation reactions, and other organic transformations. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel molecules with tailored biological activities. For instance, the hydroxymethyl group can be oxidized to an aldehyde or carboxylic acid, or undergo etherification to introduce additional complexity into the molecular structure.

Recent studies have highlighted the importance of difluoromethyl containing compounds in medicinal chemistry. The fluorine atoms at the C-2 position impart unique electronic and steric properties that can influence binding affinity and selectivity. This has led to the development of several fluorinated drugs that have demonstrated improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The compound 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol aligns with this trend by incorporating a highly potent functional group that is well-documented for its pharmacological benefits.

The pharmaceutical industry has been actively investigating pyridine derivatives for their potential as therapeutic agents across multiple therapeutic areas. These include central nervous system disorders, oncology, anti-inflammatory diseases, and infectious diseases. The structural features of 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol, particularly the pyridine core and the electron-withdrawing difluoromethyl group, are consistent with motifs found in several drug candidates that have entered clinical development.

In academic research circles, this compound has garnered attention as a versatile intermediate for synthesizing more complex molecules. Its ability to serve as a precursor for a wide range of pharmacophores makes it an invaluable tool in drug discovery pipelines. Researchers have leveraged its structural framework to develop novel inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways. The ease with which it can be modified further underscores its utility as a starting material for generating libraries of compounds for high-throughput screening.

The synthesis of 6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol itself is an intriguing aspect from a chemical standpoint. While specific synthetic routes may vary depending on the desired purity and scale of production, common strategies involve multi-step organic transformations starting from readily available pyridine derivatives. Key steps often include halogenation followed by cross-coupling reactions to introduce the desired substituents at specific positions on the pyridine ring. The introduction of the hydroxymethyl group typically occurs during later stages of synthesis or as part of subsequent functionalization steps.

The chemical properties of this compound also make it amenable to various spectroscopic and analytical techniques for characterization. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for elucidating its structure due to its ability to provide detailed information about atomic connectivity and chemical environment. Infrared (IR) spectroscopy helps confirm functional group assignments, while mass spectrometry (MS) offers insights into molecular weight and fragmentation patterns.

In conclusion,6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol (CAS No. 1806816-88-5) represents a significant advancement in pharmaceutical chemistry as both an intermediate and a potential lead compound for drug development. Its unique structural features—comprising a pyridine core substituted with a difluoromethyl, two methoxy, and a hydroxymethyl group—endow it with remarkable synthetic versatility and pharmacological promise. As research continues to uncover new therapeutic applications for pyridine derivatives,6-(Difluoromethyl)-3,4-dimethoxypyridine-2-methanol is poised to play an increasingly important role in shaping the future of medicinal chemistry.